Cas no 142087-15-8 (1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 142087-15-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 4524620
• PubChem ID: 2991896
• Update Time: 2025-06-09

1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(3-methylphenyl)methyl]-
• 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole
• AKOS000587044
• YAWKUAOZLUPNMI-UHFFFAOYSA-N
• 142087-15-8
• 1-[(3-methylphenyl)methyl]benzotriazole
• 1-(3-methylbenzyl)-1H-benzo[d][1,2,3]triazole
• F3020-0480
• 1-(3-methylbenzyl)-1H-benzotriazole
• CS-0280951
• starbld0047505
• SCHEMBL7599503
• STL290762
• CCG-290145
• Z57842865
• SR-01000304990-1
• SR-01000304990

• Inchi： 1S/C14H13N3/c1-11-5-4-6-12(9-11)10-17-14-8-3-2-7-13(14)15-16-17/h2-9H,10H2,1H3
• InChI Key： YAWKUAOZLUPNMI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 223.110947427Da
• Monoisotopic Mass: 223.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole

Research Brief on 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 142087-15-8): Recent Advances and Applications in Chemical Biology and Medicine

1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 142087-15-8) is a benzotriazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The following research brief synthesizes the latest findings on this molecule, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a one-pot reaction, yielding high purity and scalability for industrial applications. The study also reported improved solubility profiles through structural modifications, addressing previous limitations in drug delivery.

In the context of biological activity, 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Molecular docking studies further elucidated its binding interactions with the COX-2 active site, providing a foundation for future structure-activity relationship (SAR) studies.

Additionally, this compound has been investigated for its antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry highlighted its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action involves disruption of bacterial cell membrane integrity, as confirmed by fluorescence microscopy and flow cytometry assays. These findings position 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole as a potential lead compound for developing novel antibiotics.

Beyond its therapeutic applications, 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole has also been explored in chemical biology as a fluorescent probe. Its ability to selectively bind to certain biomolecules and emit fluorescence under specific conditions makes it a valuable tool for imaging and diagnostic applications. A 2023 study in Analytical Chemistry demonstrated its use in detecting reactive oxygen species (ROS) in live cells, offering insights into oxidative stress-related diseases.

In conclusion, 1-[(3-methylphenyl)methyl]-1H-1,2,3-benzotriazole (CAS: 142087-15-8) represents a versatile compound with broad applications in drug discovery and chemical biology. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential underscore its significance in contemporary research. Future studies should focus on clinical translation and further optimization to unlock its full potential in medicine and biotechnology.